Cas no 2228778-99-0 (tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2228778-99-0
• MF: C₁₅H₂₅N₃O₂S
• MW: 311.442902326584
• CID: 6194576
• PubChem ID: 165757491
• Update Time: 2025-06-30

tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• tert-butyl N-{5-[1-(2-aminopropan-2-yl)cyclopropyl]-4-methyl-1,3-thiazol-2-yl}carbamate
• 2228778-99-0
• EN300-1886804

• Inchi： 1S/C15H25N3O2S/c1-9-10(15(7-8-15)14(5,6)16)21-11(17-9)18-12(19)20-13(2,3)4/h7-8,16H2,1-6H3,(H,17,18,19)
• InChI Key： SHPDNUMIVZNGGT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 311.16674822g/mol
• Monoisotopic Mass: 311.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2228778-99-0)

The compound tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate, identified by its CAS number 2228778-99-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining a cyclopropyl ring, a thiazole core, and a tert-butyl carbamate moiety. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential applications in the development of small-molecule therapeutics, especially in oncology and neurology. The presence of the aminopropan-2-yl group and the thiazol-2-yl ring enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

The synthesis of CAS 2228778-99-0 involves multi-step organic reactions, including cyclization, amination, and carbamate formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for pharmaceutical applications. The compound's stability under various pH conditions and its solubility profile are also critical factors in its formulation.

One of the most searched topics related to tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate is its role in kinase inhibitor development. Kinases are pivotal in cellular signaling pathways, and their dysregulation is linked to numerous diseases. The compound's thiazole scaffold is known to interact with ATP-binding sites of kinases, making it a valuable scaffold for designing selective inhibitors. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current biomedical research.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. The cyclopropyl and aminopropan-2-yl groups contribute to its ability to cross the blood-brain barrier (BBB), a critical requirement for CNS-active drugs. With the rising prevalence of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases, the search for novel neuroprotective agents has intensified. CAS 2228778-99-0 is being explored for its neuropharmacological properties, including its interaction with neurotransmitter receptors.

From a commercial perspective, tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity, purity requirements, and market demand. Researchers frequently inquire about custom synthesis options and bulk procurement, reflecting its growing importance in academic and industrial labs.

In conclusion, tert-butyl N-{5-1-(2-aminopropan-2-yl)cyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS 2228778-99-0) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from kinase inhibition to CNS drug development, underscore its relevance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.